Cas no 64185-12-2 (tributyl(3,3,3-trifluoroprop-1-ynyl)stannane)

• Product Name: tributyl(3,3,3-trifluoroprop-1-ynyl)stannane
• CAS No: 64185-12-2
• MF: C₁₅H₂₇F₃Sn
• MW: 383.080094575882
• MDL: MFCD11109352
• CID: 424786
• PubChem ID: 11199932
• Update Time: 2025-10-30

tributyl(3,3,3-trifluoroprop-1-ynyl)stannane Chemical and Physical Properties

Names and Identifiers

• Stannane, tributyl(3,3,3-trifluoro-1-propynyl)-
• 1-Tributylstannyl-3,3,3-trifluoro-1-propyne
• 1-TRIBUTYLSTANNYL-3-TRIFLUOROMETHYL-1-PROPYNE
• tributyl(3,3,3-trifluoroprop-1-ynyl)stannane
• [3,3,3-trifluoropropynyl]tri(n-butyl)tin
• ACMC-209nkk
• ANW-34818
• CTK2A6957
• FT-0685447
• RP07847
• tributyl(3,3,3-trifluoro-1-propynyl)stannane
• tributyl(3,3,3-trifluoropropynyl)stannane
• tributyl(3,3,3-trifluoropropynynl)stannane
• tributyl(trifluoro-1-propynyl)stannane
• tributyl(trifluoroprop-1-yn-1-yl)stannane
• A50083
• 64185-12-2
• SCHEMBL28339
• J-505165
• SY261467
• AB91956
• C15H27F3Sn
• DTXSID10458558
• AKOS015843043
• XDLXCIZDZFHGEZ-UHFFFAOYSA-N
• 1-Tributylstannyl-3,3,3-trifluoro-1-propyne, AldrichCPR
• (3,3,3-Trifluoro-1-propynyl)tributylstannane
• MFCD11109352
• DB-110601
• TRIBUTYL(3,3,3-TRIFLUOROPROP-1-YN-1-YL)STANNANE

• MDL： MFCD11109352
• Inchi： 1S/3C4H9.C3F3.Sn/c3*1-3-4-2;1-2-3(4,5)6;/h3*1,3-4H2,2H3;;
• InChI Key： XDLXCIZDZFHGEZ-UHFFFAOYSA-N
• SMILES： [Sn](C#CC(F)(F)F)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 376.11161
• Monoisotopic Mass: 384.108688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 293.7°C at 760 mmHg
• Flash Point: 131.5°C
• PSA: 0

tributyl(3,3,3-trifluoroprop-1-ynyl)stannane Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acetylides Metal acetylides

Additional information on tributyl(3,3,3-trifluoroprop-1-ynyl)stannane

Introduction to Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane (CAS No. 64185-12-2)

Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane, a compound with the chemical formula C₁₄H₂₇BF₃Sn, is a significant reagent in modern organic synthesis and pharmaceutical research. This organotin compound is characterized by its tributylstannyl moiety and a trifluoropropynyl substituent, which endow it with unique chemical properties suitable for various applications.

The CAS No. 64185-12-2 identifies this compound as a specific chemical entity, facilitating its recognition and use in scientific literature and industrial processes. The presence of fluorine atoms in the trifluoropropynyl group enhances the compound's stability and reactivity, making it a valuable tool in cross-coupling reactions, particularly in the synthesis of complex organic molecules.

In recent years, organotin compounds have garnered considerable attention due to their role as effective reagents in synthetic chemistry. Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane is no exception, demonstrating utility in the preparation of pharmaceutical intermediates and fine chemicals. Its ability to participate in Sonogashira coupling reactions has made it indispensable in the synthesis of biaryl compounds, which are prevalent in many drug molecules.

The Sonogashira coupling, a palladium-catalyzed reaction between terminal alkynes and aryl halides or pseudohalides, is one of the most powerful methods for constructing carbon-carbon bonds. Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane serves as an effective reagent in this transformation, providing a stable alkyne precursor that can be easily coupled with various aryl substrates. This reaction has been widely employed in the synthesis of heterocyclic compounds and other complex molecular architectures.

Recent advancements in pharmaceutical chemistry have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoropropynyl group in Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane contributes to these desirable properties, making it a preferred choice for medicinal chemists seeking to develop novel therapeutic agents.

The compound's structure also lends itself to further functionalization through subsequent reactions. For instance, the triple bond in the trifluoropropynyl group can be selectively hydrogenated or oxidized to yield different functionalized products. This versatility makes Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane a valuable intermediate in multi-step synthetic routes.

In industrial applications, Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane is often used in conjunction with palladium catalysts to facilitate cross-coupling reactions under mild conditions. This compatibility with transition metal catalysis underscores its importance in large-scale organic synthesis. Additionally, its relatively high reactivity and stability make it suitable for use in automated synthesis protocols and continuous flow chemistry systems.

The safety profile of Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane is another critical consideration. While organotin compounds require careful handling due to their potential toxicity, proper storage and handling procedures can mitigate risks effectively. Researchers often employ inert atmospheres and specialized equipment when working with these reagents to ensure safety.

Recent studies have also explored the use of Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane in polymer chemistry. Its ability to introduce fluorinated alkynes into polymer backbones has led to the development of novel materials with enhanced thermal stability and chemical resistance. These findings highlight the broad applicability of this compound beyond traditional organic synthesis.

The future prospects of Tributyl(3,3,3-trifluoroprop-1-ynyl)stannane are promising, with ongoing research aimed at expanding its utility in drug discovery and material science. Innovations in catalytic systems and green chemistry principles may further enhance its role as a versatile synthetic building block. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly remain a cornerstone of modern chemical research.